Antipyrylazo III
Antipyrylazo III
Brand Name:
Vulcanchem
CAS No.:
14918-39-9
VCID:
VC0082090
InChI:
InChI=1S/C32H28N8O10S2.2Na/c1-17-25(31(43)39(37(17)3)20-11-7-5-8-12-20)33-35-27-22(51(45,46)47)15-19-16-23(52(48,49)50)28(30(42)24(19)29(27)41)36-34-26-18(2)38(4)40(32(26)44)21-13-9-6-10-14-21;;/h5-16,41-42H,1-4H3,(H,45,46,47)(H,48,49,50);;/q;2*+1/p-2
SMILES:
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=NC3=C(C4=C(C(=C(C=C4C=C3S(=O)(=O)O)S(=O)(=O)O)N=NC5=C(N(N(C5=O)C6=CC=CC=C6)C)C)O)O
Molecular Formula:
C32H26N8Na2O10S2
Molecular Weight:
792.7 g/mol
Antipyrylazo III
CAS No.: 14918-39-9
Cat. No.: VC0082090
Molecular Formula: C32H26N8Na2O10S2
Molecular Weight: 792.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14918-39-9 |
|---|---|
| Molecular Formula | C32H26N8Na2O10S2 |
| Molecular Weight | 792.7 g/mol |
| IUPAC Name | disodium;3,6-bis[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonate |
| Standard InChI | InChI=1S/C32H28N8O10S2.2Na/c1-17-25(31(43)39(37(17)3)20-11-7-5-8-12-20)33-35-27-22(51(45,46)47)15-19-16-23(52(48,49)50)28(30(42)24(19)29(27)41)36-34-26-18(2)38(4)40(32(26)44)21-13-9-6-10-14-21;;/h5-16,41-42H,1-4H3,(H,45,46,47)(H,48,49,50);;/q;2*+1/p-2 |
| Standard InChI Key | JJNMVMQGDVWCSQ-UHFFFAOYSA-L |
| SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=NC3=C(C4=C(C(=C(C=C4C=C3S(=O)(=O)O)S(=O)(=O)O)N=NC5=C(N(N(C5=O)C6=CC=CC=C6)C)C)O)O |
| Canonical SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=NC3=C(C4=C(C(=C(C=C4C=C3S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC5=C(N(N(C5=O)C6=CC=CC=C6)C)C)O)O.[Na+].[Na+] |
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